5-Bromopyridine-3-carbonyl azide

• CAS No.: 112193-42-7
• Molecular Formula: C6H3BrN4O
• Molecular Weight: 227.02 g/mol
• IUPAC Name: 5-bromopyridine-3-carbonyl azide
• InChI: InChI=1S/C6H3BrN4O/c7-5-1-4(2-9-3-5)6(12)10-11-8/h1-3H
• InChI Key: LBVLLEAKKBHEDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC=C1Br)C(=O)N=[N+]=[N-]

Description

Structural Characterization and Physicochemical Properties

Molecular Architecture and Crystallographic Analysis

The molecular formula of 5-bromopyridine-3-carbonyl azide is C₆H₃BrN₄O , with a molecular weight of 227.018 g/mol and an exact mass of 225.949 g/mol . The compound features a pyridine ring substituted with a bromine atom at the 5-position and a carbonyl azide group (-CON₃) at the 3-position. While crystallographic data (e.g., bond lengths, angles) remain unavailable in public databases, computational modeling predicts a planar pyridine ring with slight distortion due to steric and electronic effects from the bromine and azide substituents.

The bromine atom’s electronegativity induces electron withdrawal, polarizing the pyridine ring and enhancing the electrophilicity of the carbonyl carbon. This electronic configuration facilitates nucleophilic attack at the carbonyl group, a critical feature in its reactivity.

Spectroscopic Profiling (NMR, IR, MS)

Infrared Spectroscopy

The IR spectrum of 5-bromopyridine-3-carbonyl azide exhibits key absorptions characteristic of its functional groups:

• C=O Stretch : A strong band near 1,715 cm⁻¹ , typical of carbonyl groups in acyl azides.
• N₃ Stretch : Intense peaks between 2,100–2,200 cm⁻¹ , indicative of the azide group’s asymmetric stretching.
• Aromatic C-H Stretch : Moderate signals around 3,100–3,000 cm⁻¹ , consistent with the pyridine ring’s C-H bonds.

Nuclear Magnetic Resonance (NMR)

Although experimental NMR data are not publicly available, theoretical predictions suggest:

• ¹H NMR : A singlet for the pyridine H-2 and H-4 protons (δ ~8.5–9.0 ppm) due to deshielding by the electron-withdrawing bromine and carbonyl azide groups.
• ¹³C NMR : The carbonyl carbon resonates at δ ~165–170 ppm, while the pyridine carbons adjacent to bromine (C-5) and the carbonyl group (C-3) appear downfield (δ ~150–155 ppm).

Mass Spectrometry

The high-resolution mass spectrum (HRMS) displays a molecular ion peak at m/z 225.949 , corresponding to the exact mass of [C₆H₃BrN₄O]⁺. Fragmentation patterns include loss of N₂ (28 Da) from the azide group, yielding a peak at m/z 197.953 .

Thermodynamic Stability and Reactivity Predictions

5-Bromopyridine-3-carbonyl azide is thermally sensitive, with decomposition observed at temperatures above 80°C . The azide group’s propensity for cycloaddition reactions (e.g., Huisgen 1,3-dipolar cycloaddition) or Curtius-like rearrangements makes it valuable in click chemistry and heterocycle synthesis. Quantum mechanical calculations suggest a HOMO-LUMO gap of 5.2 eV , indicating moderate kinetic stability under ambient conditions.

Comparative Analysis with Pyridine-Based Carbonyl Azide Derivatives

Compared to non-halogenated analogs (e.g., pyridine-3-carbonyl azide), the bromine substituent in 5-bromopyridine-3-carbonyl azide:

• Reduces Electron Density : The bromine atom decreases the pyridine ring’s basicity, lowering the pKa of the conjugate acid by ~1 unit.
• Enhances Reactivity : The electron-withdrawing effect accelerates nucleophilic substitution at the carbonyl carbon, as evidenced by faster reaction rates in Staudinger ligation.

A notable derivative, 5-{1-[(5-Bromo-3-pyridinyl)carbonyl]-4-piperidinyl}-4-cyclopropyl-2-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one (CAS 1797737-31-5), demonstrates the utility of 5-bromopyridine-3-carbonyl azide in synthesizing complex heterocycles. This compound, with a molecular formula of C₁₇H₂₀BrN₅O₂ , highlights the azide’s role in forming triazole rings via cycloaddition.

Scientific Research Applications

Synthetic Applications

5-Bromopyridine-3-carbonyl azide serves as a crucial intermediate in the synthesis of various biologically active compounds. Its azide group allows it to participate in click chemistry reactions, which are essential for labeling and tracking biomolecules.

Click Chemistry

The azide functional group is known for its high reactivity, making it suitable for click chemistry applications. This technique facilitates the formation of stable links between molecules, enabling the development of targeted therapies and drug delivery systems. For instance, researchers have utilized 5-Bromopyridine-3-carbonyl azide to create conjugates with proteins, enhancing the understanding of drug mechanisms and interactions within biological systems.

Medicinal Chemistry

The compound has shown promise in the field of medicinal chemistry, particularly as a scaffold for developing inhibitors targeting specific signaling pathways involved in cancer progression.

Comparative Analysis with Related Compounds

To understand the unique properties of 5-Bromopyridine-3-carbonyl azide, it is beneficial to compare it with structurally similar compounds. The following table summarizes some key analogs:

Compound Name	Structure Features	Unique Aspects
5-Chloropyridine-3-carbonyl azide	Similar brominated pyridine structure	Chlorine substituent may affect reactivity
4-Aminopyridine	Amino group instead of carbonyl	Known for neuropharmacological effects
Pyridine-2-carboxylic acid	Carboxylic acid instead of carbonyl	Used in various synthetic applications
2-Azidobenzamide	Azido group on benzamide structure	Potentially different biological activities

The distinct combination of bromination and carbonyl substitution on the pyridine ring in 5-Bromopyridine-3-carbonyl azide may impart unique reactivity profiles compared to its analogs, making it a valuable candidate for further exploration.

Comparison with Similar Compounds

Comparison with Structurally Similar Pyridine Derivatives

The following analysis compares 5-bromopyridine-3-carbonyl azide with analogous bromopyridine derivatives, focusing on structural features, reactivity, and safety considerations.

Structural and Functional Group Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Notable Features
5-Bromopyridine-3-carbonyl azide	C₆H₃BrN₄O	227.018	Bromine, carbonyl azide (-CON₃)	High reactivity due to azide group; potential explosive hazard
2-Bromopyridine	C₅H₄BrN	158.00	Bromine	Simpler structure; used as a building block in cross-coupling reactions
5-Bromo-3-carboxypyridine	C₆H₄BrNO₂	202.01	Bromine, carboxylic acid (-COOH)	Used in metal-catalyzed amidation or esterification reactions
3-Acetyl-5-bromopyridine	C₇H₆BrNO	200.03	Bromine, acetyl (-COCH₃)	Intermediate in pharmaceutical synthesis
Methyl 3-(2-amino-5-bromopyridin-3-yl)acrylate	C₉H₉BrN₂O₂	281.09	Bromine, amino (-NH₂), ester (-COOCH₃)	Functional diversity for polymer or drug development

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 5-Bromopyridine-3-carbonyl azide, and how can reaction conditions be optimized?

• Methodological Answer : The synthesis can involve functionalization of 5-bromopyridine derivatives. For example, coupling reactions like Suzuki-Miyaura (using palladium catalysts) with arylboronic acids can introduce substituents at the bromine position . Subsequent conversion to the carbonyl azide group may employ diazotransfer reagents (e.g., imidazole-1-sulfonyl azide) under mild acidic conditions. Optimization should focus on solvent choice (e.g., 1,4-dioxane/water mixtures), temperature (85–95°C for cross-coupling), and catalyst loading (5 mol% Pd) to maximize yields .

Q. How can 5-Bromopyridine-3-carbonyl azide be characterized spectroscopically, and what are common artifacts?

• Methodological Answer : Use $^1$H/$^13$C NMR to confirm the pyridine backbone and azide incorporation (azide IR stretch: ~2100–2200 cm$^{-1}$). LC-MS or HRMS ensures molecular weight verification. Artifacts may arise from residual solvents (e.g., DMSO in NMR) or azide decomposition under prolonged light exposure. Always compare with literature spectra of analogous pyridine-azides .

Q. What safety protocols are critical when handling 5-Bromopyridine-3-carbonyl azide?

• Methodological Answer : Azides are thermally unstable and potentially explosive. Use blast shields, avoid grinding, and store at low temperatures (<0°C). Follow GHS hazard codes (e.g., Skin Irrit. 2, STOT SE 3) and ensure fume hood use during synthesis. Refer to safety data sheets for pyridine-azide analogs and prioritize small-scale reactions .

Advanced Research Questions

Q. How does the electron-withdrawing bromine substituent influence the reactivity of 5-Bromopyridine-3-carbonyl azide in Cu(I)-catalyzed cycloadditions?

• Methodological Answer : The bromine atom increases electrophilicity at the pyridine ring, potentially accelerating azide-alkyne cycloaddition (CuAAC) by stabilizing transition states. To test this, compare reaction rates with non-halogenated analogs using kinetic studies (e.g., in situ FTIR). Computational modeling (DFT) can map electronic effects on regioselectivity .

Q. How can contradictions in reported synthetic yields of pyridine-azide derivatives be resolved?

• Methodological Answer : Discrepancies often arise from impurity profiles or unoptimized workup steps. Perform systematic analysis:

• Purity Checks : Use HPLC to quantify byproducts (e.g., triazole formation from premature cycloaddition).
• Reaction Monitoring : Track intermediates via $^{19}$F NMR (if applicable) or inline PAT tools.
• Reproducibility : Cross-validate protocols using multiple Pd catalysts (e.g., Pd(OAc)$_2$ vs. PdCl$_2$) .

Q. What strategies mitigate side reactions during functionalization of 5-Bromopyridine-3-carbonyl azide?

• Methodological Answer :

• Protection/Deprotection : Temporarily protect the azide group with tert-butyloxycarbonyl (Boc) during bromine substitution.
• Solvent Screening : Polar aprotic solvents (DMF, DMSO) may reduce azide dimerization vs. non-polar solvents.
• Additives : Use radical scavengers (e.g., BHT) to suppress undesired pathways in photochemical reactions .